Cas no 2228772-97-0 (1-(2,2-dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2,2-dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228772-97-0
• MF: C₁₁H₁₈O₂S
• MW: 214.324422359467
• CID: 6170396
• PubChem ID: 165736089
• Update Time: 2025-05-25

1-(2,2-dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid
• EN300-1735051
• 2228772-97-0

• Inchi： 1S/C11H18O2S/c1-10(2)8(4-7-14-10)11(9(12)13)5-3-6-11/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： LSGABDACGYDBIM-UHFFFAOYSA-N
• SMILES： S1CCC(C1(C)C)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 214.10275099g/mol
• Monoisotopic Mass: 214.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-(2,2-dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid

1-(2,2-Dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid: A Comprehensive Overview

1-(2,2-Dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid is a compound with the CAS number 2228772-97-0, representing a unique structure that has garnered attention in various scientific domains. This compound is characterized by its cyclobutane ring fused with a thiolane moiety, which contributes to its distinctive chemical properties. The presence of the carboxylic acid group further enhances its functional versatility, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 1-(2,2-dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid in the field of drug discovery. Researchers have explored its ability to act as a bioisostere, where it can replace other functional groups in molecules without significantly altering their pharmacokinetic profiles. This property is particularly valuable in the development of small molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising activity against cancer-related kinases, suggesting its potential as a lead compound in oncology drug development.

In addition to its therapeutic applications, 1-(2,2-dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid has been investigated for its role in material science. The compound's rigid structure and ability to form stable conjugates make it an attractive candidate for use in self-healing polymers and nanomaterials. A 2023 research article in *Advanced Materials* reported that incorporating this compound into polymer networks significantly improved their mechanical properties and thermal stability, opening new avenues for its application in advanced materials.

The synthesis of 1-(2,2-dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the thiolane ring through a [4+1] cycloaddition reaction and subsequent functionalization to introduce the carboxylic acid group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for studying the compound's stereochemical effects on biological activity.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of 1-(2,2-dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid. Preliminary studies indicate that the compound undergoes rapid degradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems. This finding is significant for industries considering its use in large-scale applications, as it aligns with growing global efforts to develop sustainable chemical processes.

In conclusion, 1-(2,2-dimethylthiolan-3-yl)cyclobutane-1-carboxylic acid (CAS No: 2228772-97-0) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, material science, and sustainable chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.